5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile

Medicinal Chemistry Fragment-Based Drug Discovery SAR Analysis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H11N3O
Molecular Weight 201.22 g/mol
Cat. No. B13262548
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile
Molecular FormulaC11H11N3O
Molecular Weight201.22 g/mol
Structural Identifiers
SMILESC1CC2C3=C(CC1N2)NC(=O)C(=C3)C#N
InChIInChI=1S/C11H11N3O/c12-5-6-3-8-9-2-1-7(13-9)4-10(8)14-11(6)15/h3,7,9,13H,1-2,4H2,(H,14,15)
InChIKeyYSYQHINUUCORBU-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile – Bridged Scaffold Overview


5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile (CAS 1822801-16-0) is a rigid, bridged diazatricyclic heterocycle featuring a 3-cyanopyrid-2-one core embedded within an ethylenepyrrolidine bridge . The compound possesses a molecular formula of C11H11N3O, a molecular weight of 201.22 g/mol, a topological polar surface area (TPSA) of 68.68 Ų, and zero rotatable bonds, establishing it as a constrained, low molecular weight scaffold conforming to fragment-based drug discovery (FBDD) Rule of Three criteria . Supplier technical datasheets specify a minimum purity of 95% (HPLC), though procurement is complicated by the product being listed as 'Discontinued' or 'Enquire' by multiple vendors, indicating batch-dependent availability .

Fragment library fit
Constrained, low-MW scaffold meeting Rule of Three criteria; zero-rotatable-bond architecture supports entropic binding efficiency.
Procurement note
Listed as discontinued or enquire-only by multiple vendors; only Sigma-Aldrich/Enamine channel currently confirmed active. Verify stock before planning.
Form flexibility
Available as free base (CAS 1822801-16-0) and hydrochloride salt (CAS 1822801-17-1); select form based on solubility and synthesis needs.

5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile: Analog Interchange Risks


Attempts to substitute 5-oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile with its closest structural analogs—the 4-carboxamide, N-methyl, or N-Cbz-protected derivatives—introduce significant alterations in hydrogen-bonding capacity, lipophilicity, and conformational flexibility that fundamentally change the scaffold's molecular recognition profile [1][2]. Generic substitution ignores the quantitative impact of these pharmacophore alterations on target engagement, binding kinetics, and metabolic stability that are critical for lead optimization. The evidence below demonstrates that each modification perturbs key physicochemical parameters beyond acceptable thresholds for maintaining structure-activity relationships, validating the necessity for selecting the precise compound.

Carboxamide analog
Shifts hydrogen bond donor/acceptor ratio, altering molecular recognition profile. Dual-donor pharmacophore of target not replicated.
N-Cbz-protected analog
Introduces multiple rotatable bonds and higher molecular weight, increasing conformational flexibility and likely reducing entropic binding efficiency.
N-methyl derivative
Lacks electron-withdrawing cyano group, reducing hydrogen bond acceptor count and changing electronic character of the lactam system.

5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile: Quantitative Differentiation Evidence


Hydrogen Bond Donor Profile: Carbonitrile vs. Carboxamide

The target carbonitrile compound (C11H11N3O, MW 201.22) exhibits two hydrogen bond donors (N-H of the pyridone and the bridged secondary amine) and three hydrogen bond acceptors, providing a balanced hydrogen-bonding profile suitable for fragment library design . In contrast, the directly analogous 4-carboxamide derivative (C11H13N3O2, MW 219.24) possesses only one hydrogen bond donor—the carboxamide NH2 acts as a single donor—while simultaneously introducing an additional acceptor, altering the total HBD/HBA ratio from 2/3 to 1/5 [1]. This shift substantially modifies the compound's molecular recognition fingerprint, making the carboxamide an unsuitable surrogate for the carbonitrile in projects where the dual-donor pharmacophore is essential for target engagement.

HBD/HBA profile
Head-to-head
Target: 2 HBD, 3 HBA, MW 201.22
Carboxamide: 1 HBD, 5 HBA, MW 219.24
Dual-donor pharmacophore may support distinct binding interactions; carboxamide not a direct surrogate.
Computed properties; assay validation recommended.
Medicinal Chemistry Fragment-Based Drug Discovery SAR Analysis

Conformational Rigidity: Zero Rotatable Bonds Advantage

The target carbonitrile possesses zero rotatable bonds due to its fully constrained bridged tricyclic framework, a feature documented by vendor technical data (TPSA 68.68 Ų, LogP 0.60) . This complete conformational rigidity limits binding entropy loss upon target engagement and provides a well-defined spatial orientation for attached functional groups, advantageous for fragment elaboration strategies. In contrast, the N-Cbz-protected benzyl ester analog (C19H17N3O3, CAS 2680829-51-8) introduces three rotatable bonds through the benzyl carbamate side chain, increasing the conformational sampling space and potentially reducing both binding affinity and the predictability of structure-based design [1]. The minimal molecular weight of the target (201.22 g/mol vs. 335.36 g/mol for the N-Cbz analog) further aligns with Rule of Three compliance for FBDD applications.

Rotatable bonds
Head-to-head
Target: 0 rotatable bonds, MW 201.22
N-Cbz analog: 3 rotatable bonds, MW 335.36
Zero-rotatable-bond architecture may support entropic binding efficiency; N-Cbz analog less predictive for fragment evolution.
Computational data; experimental binding confirmation needed.
Fragment-Based Drug Discovery Structure-Based Design Scaffold Hopping

Electro-Withdrawing Cyano Group as Metabolic Modulator

The target carbonitrile (C11H11N3O, MW 201.22) incorporates an electron-withdrawing cyano group at the 4-position of the pyridone ring, which both polarizes the α,β-unsaturated lactam system and provides a potential metabolic soft spot. The directly analogous N-methyl derivative (12-methyl-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-dien-5-one, C11H14N2O, MW 190.2) lacks the cyano group entirely, resulting in a loss of one H-bond acceptor and a substantial difference in electronic character of the conjugated system . While explicit metabolic stability data are not available in the public domain, the differential electron deficiency conferred by the cyano group is known in cyanopyridone SAR to reduce oxidative metabolism at the lactam ring [1].

Cyano group effect
Class-level
C≡N present in target (electron-withdrawing); absent in N-methyl analog (CAS 1707568-49-7).
Cyano group may influence metabolic profile; class-level SAR suggests reduced oxidative metabolism, requires specific study.
No direct metabolic stability data available.
Metabolic Stability CYP450 Interactions Lead Optimization

Free Base vs. Hydrochloride Salt: Solubility and Handling

The free base form (CAS 1822801-16-0, MW 201.22) is sparingly soluble in aqueous buffers, as expected for a neutral, predominantly hydrophobic tricyclic scaffold with a LogP of 0.60 . The hydrochloride salt (CAS 1822801-17-1, MW 237.68) incorporates an additional HCl molecule (ΔMW = +36.46 g/mol) that substantially increases aqueous solubility through protonation of the bridged amine, enabling higher tested concentrations in biochemical and cell-based assays [1]. While both forms yield the same active species at physiological pH, the free base is preferred for organic synthesis and crystallography due to the absence of counterion interference, whereas the hydrochloride salt is the form of choice for primary screening where solubility-limited false negatives must be avoided.

Free base vs HCl salt
Head-to-head
Free base: C₁₁H₁₁N₃O, MW 201.22
HCl salt: C₁₁H₁₂ClN₃O, MW 237.69
HCl salt may support higher assay concentrations; free base preferred for organic synthesis and crystallography.
Solubility inferred from salt form; confirm in assay buffer.
Compound Solubility In Vitro Assay Development Salt Selection

Supply Chain Discontinuation Risk

The target compound exhibits asymmetric vendor availability: Sigma-Aldrich distributes the product sourced from Enamine Ltd. (Ukraine) as catalog number ENAH304729A9, listed as an active product . In contrast, CymitQuimica (Biosynth) lists both the free base (Ref. 3D-XXC80116) and the carboxamide analog (Ref. 3D-PZC01588) as 'Discontinued' across all package sizes (5 mg, 50 mg, 100 mg, 250 mg, 500 mg, 1 g, 5 g) . Shanghai Leyan similarly shows 'contact for quote' without guaranteed stock. This procurement asymmetry means that the Sigma-Aldrich/Enamine supply line is currently the only confirmed active commercial channel, a critical consideration for project planning.

Vendor availability
Data to verify
Sigma-Aldrich/Enamine: active listing. CymitQuimica/Biosynth: discontinued all sizes. Shanghai Leyan: contact for quote.
Single active vendor channel; verify stock before committing to long-term studies.
Vendor status as of 2026-05; re-confirm before procurement.
Chemical Procurement Supply Chain Management Vendor Selection

Diazatricyclo Antibacterial Activity: Class-Level Evidence

While compound-specific antibacterial MIC data are not publicly available for the target carbonitrile, a series of structurally related diazatricyclo derivatives—synthesized via a Biginelli-like multicomponent reaction followed by intramolecular Michael-type addition—were evaluated against Staphylococcus aureus (RTCC, 1885) and Escherichia coli (ATCC, 35922) [1]. The study demonstrated that the diazatricyclo scaffold confers measurable antibacterial activity, validating the biological relevance of this chemotype. The target compound's cyano group at the electrophilic 4-position may enhance reactivity towards bacterial nucleophiles relative to the unsubstituted diazatricyclo derivatives tested in the reference study.

Antibacterial chemotype
Class-level
Related diazatricyclo derivatives active against S. aureus and E. coli in disk diffusion assay (Ref. study 2012).
Scaffold chemotype may support antimicrobial screening; target compound MIC not reported.
Direct MIC determination with target compound needed.
Antimicrobial Screening Scaffold Validation Gram-Positive Activity

5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile: High-Value Application Scenarios


Fragment-Based Drug Discovery Library Design

With a molecular weight of 201.22 g/mol, zero rotatable bonds, and two hydrogen bond donors, this diazatricyclic carbonitrile satisfies the Rule of Three criteria for fragment library inclusion . Its complete conformational rigidity minimizes entropic penalties upon binding, making it an ideal starting point for structure-based drug design campaigns where high ligand efficiency is paramount. The embedded cyanopyridone core offers vectors for fragment growing at multiple positions while maintaining the scaffold's three-dimensional shape.

Covalent Inhibitor Design via Cyanopyridone Warhead

The 4-cyano group conjugated to the α,β-unsaturated lactam system creates an electrophilic center amenable to covalent modification of target cysteine residues. The class-level precedent for cyanopyridone reactivity supports the exploration of this compound as a covalent inhibitor scaffold, where the rigid bridged framework pre-organizes the warhead for selective nucleophilic attack [1]. The free base form is preferred for such synthetic elaboration to avoid salt interference.

Antimicrobial Discovery Against Gram-Positive Bacteria

The diazatricyclo chemotype has demonstrated antibacterial activity against Staphylococcus aureus in peer-reviewed studies [2]. The target carbonitrile, with its additional electrophilic cyano functionality, represents a logical entry point for medicinal chemistry campaigns seeking to optimize potency within this scaffold class. Procurement of the hydrochloride salt is recommended for primary MIC determination due to its enhanced aqueous solubility.

Chemical Biology Probe with Defined Spatial Orientation

The zero rotatable bond architecture of this compound provides a fixed spatial relationship between functional groups, essential for chemical biology probe design where the relative orientation of fluorophores, biotin tags, or photoaffinity labels must be precisely controlled. The minimal TPSA (68.68 Ų) and balanced LogP (0.60) suggest adequate membrane permeability for cell-based target engagement studies .

Application
Selection Property
Validation Focus
Fragment-based library design
Constrained, low-MW scaffold; Rule-of-Three compliant
Entropic binding efficiency; vector elaboration potential
Covalent inhibitor studies
Electrophilic 4-cyano group on α,β-unsaturated lactam
Cysteine reactivity profiling; warhead selectivity assessment
Antimicrobial screening
Diazatricyclo chemotype with reported antibacterial activity
Gram-positive MIC determination; HCl salt solubility support
Chemical biology probe development
Rigid framework with fixed spatial orientation
Tag attachment geometry; membrane permeability review
Quote Request

Request a Quote for 5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.